Cas no 2171278-95-6 ((2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid)

• Product Name: (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid
• CAS No: 2171278-95-6
• MF: C₇H₁₂F₃NO₄S
• MW: 263.234691619873
• CID: 5952384
• PubChem ID: 132398712
• Update Time: 2025-05-22

(2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(methanesulfonylmethyl)azetidine trifluoroacetic acid
• (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid
• (2S)-2-(methanesulfonylmethyl)azetidine; trifluoroacetic acid
• (2S)-2-((METHYLSULFONYL)METHYL)AZETIDINE TRIFLUOROACETATE
• (S)-2-((Methylsulfonyl)methyl)azetidine 2,2,2-trifluoroacetate
• 2171278-95-6
• starbld0028183
• (2S)-2-(methylsulfonylmethyl)azetidine;2,2,2-trifluoroacetic acid
• EN300-1608528
• AT37973

• Inchi： 1S/C5H11NO2S.C2HF3O2/c1-9(7,8)4-5-2-3-6-5;3-2(4,5)1(6)7/h5-6H,2-4H2,1H3;(H,6,7)/t5-;/m0./s1
• InChI Key： XEFHXLCNSXSGEP-JEDNCBNOSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@H]1NCC1)S(=O)(=O)C

Computed Properties

• Exact Mass: 263.04391352g/mol
• Monoisotopic Mass: 263.04391352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų

Additional information on (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid

Compound CAS No: 2171278-95-6 - (2S)-2-(Methanesulfonylmethyl)Azetidine, Trifluoroacetic Acid

The compound with CAS number 2171278-95-6, commonly referred to as (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, substituted at the 2-position with a methanesulfonylmethyl group and a trifluoroacetic acid moiety, which imparts distinct chemical and biological properties.

Recent studies have highlighted the importance of azetidine derivatives in the design of bioactive molecules. The presence of the methanesulfonyl group introduces a sulfonamide functionality, which is known to enhance bioavailability and stability in biological systems. Additionally, the trifluoroacetic acid moiety contributes to the compound's acidity and can play a role in modulating its pharmacokinetic properties. These features make (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of azetidine derivatives. Key steps include the introduction of the methanesulfonylmethyl group via nucleophilic substitution or alkylation reactions, followed by the incorporation of the trifluoroacetic acid moiety through appropriate functional group transformations. The stereochemistry at the 2-position is critical, as it determines the compound's biological activity and selectivity.

Recent research has focused on understanding the biological activity of (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid. In vitro studies have demonstrated its ability to inhibit specific enzymatic targets, making it a potential lead compound for drug discovery programs targeting various diseases. Moreover, computational modeling has provided insights into its binding interactions with proteins, further elucidating its mechanism of action.

The structural versatility of this compound allows for further modifications to optimize its pharmacokinetic and pharmacodynamic properties. For instance, variations in the substituents on the azetidine ring or modifications to the sulfonamide group could yield derivatives with enhanced potency or reduced toxicity. Such efforts are currently underway in academic and industrial research settings.

In conclusion, (2S)-2-(methanesulfonylmethyl)azetidine, trifluoroacetic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. Its unique combination of structural features and biological activity positions it as a key player in future drug development initiatives.